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Compound of Interest

2-(4-Methoxyphenyl)-4-methyl-1,3-
Compound Name:
dioxolane

cat. No.: B1265775

An In-depth Technical Guide to the Molecular Weight of 2-(4-Methoxyphenyl)-4-methyl-1,3-
dioxolane

This technical guide provides a detailed breakdown of the molecular weight of 2-(4-
Methoxyphenyl)-4-methyl-1,3-dioxolane, a compound of interest to researchers, scientists,
and professionals in drug development.

Molecular Formula

The molecular formula for 2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane has been identified
as Ci11H140s.[1] This formula is the cornerstone for calculating the compound's molecular
weight.

Atomic Weights of Constituent Elements

The calculation of the molecular weight is based on the atomic weights of the constituent
elements: Carbon (C), Hydrogen (H), and Oxygen (O). For the purposes of this calculation, the
conventional atomic weights are utilized.
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Element Symbol Atomic Weight ( g/mol )
Carbon C 12.011

Hydrogen H 1.008

Oxygen O 15.999

Experimental Protocol: Molecular Weight
Calculation

The molecular weight (MW) of a molecule is the sum of the atomic weights of its constituent
atoms. The calculation protocol is as follows:

MW = (Number of C atoms x Atomic Weight of C) + (Number of H atoms x Atomic Weight of H)
+ (Number of O atoms x Atomic Weight of O)

For 2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane (C11H1403):

e Contribution from Carbon = 11 x 12.011 g/mol = 132.121 g/mol

e Contribution from Hydrogen = 14 x 1.008 g/mol = 14.112 g/mol

e Contribution from Oxygen = 3 x 15.999 g/mol = 47.997 g/mol
Total Molecular Weight = 132.121 + 14.112 + 47.997 = 194.23 g/mol

Summary of Molecular Weight Data

The following table summarizes the quantitative data for the molecular weight of 2-(4-
Methoxyphenyl)-4-methyl-1,3-dioxolane.
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. Atomic Weight ( Total Contribution (
Component Quantity
g/mol ) g/mol )
Carbon 11 12.011 132.121
Hydrogen 14 1.008 14.112
Oxygen 3 15.999 47.997

Total Molecular
Weight

194.23

The calculated molecular weight is consistent with the literature value of 194.2271 g/mol .[1]

Visualization of Calculation Workflow

The following diagram illustrates the logical workflow for the calculation of the molecular weight.

Inputs

Atomic Weight of C Molecular Formula Atomic Weight of H Atomic Weight of O
12.011 g/mol C11H1403 1.008 g/mol 15.999 g/mol

Calculation Steps

Carbon Contribution Oxygen Contribution

Hydrogen Contribution

11*12.011 = 132.121 3*15.999 = 47.997

14*1.008 = 14.112

Summation

Sum Contributions

132.121 + 14.112 + 47.997

Ou J)ut

Molecular Weight
194.23 g/mol
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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